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Compound of Interest

Compound Name: Biotin-PEG24-Acid

Cat. No.: B8024983 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of the molecular weight and key physicochemical

properties of Biotin-PEG24-Acid, a critical reagent in bioconjugation and targeted drug

delivery.

Introduction to Biotin-PEG24-Acid
Biotin-PEG24-Acid is a high-purity biotinylation reagent that incorporates three key functional

components: a biotin moiety, a hydrophilic 24-unit polyethylene glycol (PEG) spacer, and a

terminal carboxylic acid group.[1] The biotin group provides high-affinity binding to avidin and

streptavidin, making it an invaluable tool for detection, purification, and targeting applications.

[1] The long, flexible PEG24 spacer enhances aqueous solubility, reduces steric hindrance, and

minimizes aggregation, thereby improving the performance of conjugated biomolecules.[1][2]

The terminal carboxylic acid allows for covalent attachment to primary amines on proteins,

peptides, and other molecules through the formation of a stable amide bond, typically facilitated

by carbodiimide chemistry (e.g., EDC).[2]

Physicochemical Data
The fundamental quantitative properties of Biotin-PEG24-Acid are summarized below. The

molecular weight is derived from its chemical formula.
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Parameter Value Source

Chemical Formula C₆₁H₁₁₇N₃O₂₈S

Average Molecular Weight 1372.65 g/mol

CAS Number 721431-18-1

Purity Typically ≥95%

Protocol for Molecular Weight Calculation
The molecular weight of Biotin-PEG24-Acid is determined computationally based on its

verified chemical formula. This method provides a precise theoretical mass essential for

stoichiometric calculations in experimental settings.

Methodology:

Elemental Composition Analysis: The chemical formula (C₆₁H₁₁₇N₃O₂₈S) is first established

to identify the constituent elements and the number of atoms of each.

Standard Atomic Weight Reference: The standard atomic weight for each element is

obtained from the International Union of Pure and Applied Chemistry (IUPAC) periodic table

(rounded for calculation):

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u

Nitrogen (N): 14.007 u

Oxygen (O): 15.999 u

Sulfur (S): 32.06 u

Molar Mass Calculation: The molecular weight (MW) is calculated by summing the masses of

all atoms in the formula:
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MW = (No. of C atoms × Atomic Wt. of C) + (No. of H atoms × Atomic Wt. of H) + (No. of N

atoms × Atomic Wt. of N) + (No. of O atoms × Atomic Wt. of O) + (No. of S atoms × Atomic

Wt. of S)

MW = (61 × 12.011) + (117 × 1.008) + (3 × 14.007) + (28 × 15.999) + (1 × 32.06)

MW = 732.671 + 117.936 + 42.021 + 447.972 + 32.06

MW ≈ 1372.66 g/mol

Visualization of Calculation Workflow
The logical flow for determining the molecular weight of a chemical compound from its name is

illustrated below.

Compound Identification
(Biotin-PEG24-Acid)

Determine Chemical Formula
(C61H117N3O28S)

Identify Constituent Atoms
(C, H, N, O, S)

Calculate Total Mass
(Sum of Atomic Masses)

Reference Standard
Atomic Weights

Final Molecular Weight
(1372.65 g/mol)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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